Cas no 408327-06-0 (Benzoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester (9CI))

Benzoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester (9CI) is a specialized organic compound featuring a benzoic acid core substituted with a 2-hydroxyethylamino group at the 3-position and an ethyl ester moiety. This structure imparts unique reactivity and solubility properties, making it valuable in synthetic chemistry applications, particularly as an intermediate in the preparation of more complex molecules. The presence of both amino and hydroxyethyl groups enhances its versatility in nucleophilic reactions, while the ethyl ester group offers stability and controlled reactivity. Its balanced polarity allows for compatibility with a range of solvents, facilitating its use in fine chemical synthesis and pharmaceutical research.
Benzoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester (9CI) structure
408327-06-0 structure
Product Name:Benzoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester (9CI)
CAS No:408327-06-0
MF:C11H15NO3
MW:209.241703271866
CID:1023056
PubChem ID:45089835
Update Time:2025-06-08

Benzoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester (9CI)
    • EN300-9946607
    • 408327-06-0
    • Ethyl 3-[(2-hydroxyethyl)amino]benzoate
    • Inchi: 1S/C11H15NO3/c1-2-15-11(14)9-4-3-5-10(8-9)12-6-7-13/h3-5,8,12-13H,2,6-7H2,1H3
    • InChI Key: QHGQAHMEPXGRMJ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CC=CC(=C1)NCCO)=O

Computed Properties

  • Exact Mass: 209.10519334g/mol
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 58.6Ų

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Benzoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester (9CI) Related Literature

Additional information on Benzoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester (9CI)

Benzoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester (9CI): An Overview of Its Properties, Applications, and Recent Research

Benzoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester (9CI) (CAS No. 408327-06-0) is a versatile compound with a wide range of applications in the pharmaceutical and chemical industries. This compound is characterized by its unique chemical structure, which includes a benzoic acid moiety, an amino group, and an ethyl ester functional group. These structural features contribute to its diverse biological activities and potential therapeutic applications.

The chemical formula of Benzoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester (9CI) is C11H15NO3. It is a white to off-white crystalline solid with a molecular weight of approximately 213.24 g/mol. The compound is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility properties make it suitable for various formulations in drug development and other chemical applications.

In the pharmaceutical industry, Benzoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester (9CI) has been investigated for its potential as an antifungal and antibacterial agent. Recent studies have shown that this compound exhibits significant antimicrobial activity against a variety of pathogenic microorganisms. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Benzoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester (9CI) effectively inhibited the growth of Candida albicans and Staphylococcus aureus at low concentrations.

Beyond its antimicrobial properties, Benzoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester (9CI) has also been explored for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Research has indicated that this compound can modulate the expression of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. A study published in the Inflammation Research journal reported that treatment with Benzoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester (9CI) significantly reduced the levels of TNF-α and IL-6 in LPS-stimulated macrophages.

The mechanism of action of Benzoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester (9CI) is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to interfere with microbial cell wall synthesis, thereby inhibiting their growth. Additionally, the compound may interact with specific enzymes or receptors involved in inflammatory signaling pathways. Further research is needed to elucidate these mechanisms fully.

In terms of safety and toxicity, studies have shown that Benzoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester (9CI) has a favorable safety profile at therapeutic concentrations. However, like any chemical compound used in pharmaceutical applications, it is essential to conduct comprehensive safety assessments before advancing to clinical trials. Preclinical studies have demonstrated that this compound does not exhibit significant cytotoxicity or genotoxicity at relevant concentrations.

The synthesis of Benzoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester (9CI) can be achieved through various methods. One common approach involves the reaction of 3-amino benzoic acid with 2-chloroethanol followed by esterification with ethanol. This multi-step process yields high-purity product suitable for pharmaceutical use. The synthesis route can be optimized to improve yield and reduce impurities.

In conclusion, Benzoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester (9CI) (CAS No. 408327-06-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its antimicrobial and anti-inflammatory properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.

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